Cas no 2229625-63-0 (2-{1-(aminomethyl)cyclopropylmethyl}-4-fluorophenol)

• Product Name: 2-{1-(aminomethyl)cyclopropylmethyl}-4-fluorophenol
• CAS No: 2229625-63-0
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6126574
• PubChem ID: 165675989
• Update Time: 2025-05-19

2-{1-(aminomethyl)cyclopropylmethyl}-4-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-{1-(aminomethyl)cyclopropylmethyl}-4-fluorophenol
• 2-{[1-(aminomethyl)cyclopropyl]methyl}-4-fluorophenol
• EN300-1825010
• 2229625-63-0

• Inchi： 1S/C11H14FNO/c12-9-1-2-10(14)8(5-9)6-11(7-13)3-4-11/h1-2,5,14H,3-4,6-7,13H2
• InChI Key： BYNUIXCCCPTTTD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC1(CN)CC1)O

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-{1-(aminomethyl)cyclopropylmethyl}-4-fluorophenol

Recent Advances in the Study of 2-{1-(aminomethyl)cyclopropylmethyl}-4-fluorophenol (CAS: 2229625-63-0)

In recent years, the compound 2-{1-(aminomethyl)cyclopropylmethyl}-4-fluorophenol (CAS: 2229625-63-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylmethyl and fluorophenol moieties, has shown promising potential in various therapeutic applications. The following sections provide an overview of the latest research findings, methodologies, and implications associated with this compound.

The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of 2-{1-(aminomethyl)cyclopropylmethyl}-4-fluorophenol. Researchers have employed advanced techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and molecular docking simulations to characterize its structural and functional attributes. These studies have revealed that the compound exhibits high affinity for specific biological targets, making it a candidate for further drug development.

One of the key findings from recent research is the compound's potential as an inhibitor of certain enzymatic pathways. For instance, in vitro assays have demonstrated its efficacy in modulating the activity of enzymes involved in inflammatory and neurodegenerative processes. These findings suggest that 2-{1-(aminomethyl)cyclopropylmethyl}-4-fluorophenol could serve as a lead compound for the development of novel therapeutics targeting conditions such as Alzheimer's disease and chronic inflammation.

In addition to its enzymatic inhibition properties, the compound has also been investigated for its pharmacokinetic profile. Studies involving animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics. Preliminary results indicate favorable bioavailability and a relatively low toxicity profile, which are critical factors for advancing the compound to clinical trials.

Despite these promising findings, challenges remain in optimizing the compound's efficacy and selectivity. Researchers are currently exploring structural modifications to enhance its binding affinity and reduce off-target effects. Computational chemistry and high-throughput screening are being utilized to identify derivatives with improved therapeutic indices.

In conclusion, 2-{1-(aminomethyl)cyclopropylmethyl}-4-fluorophenol (CAS: 2229625-63-0) represents a promising candidate for further investigation in the field of drug discovery. Its unique chemical structure and demonstrated biological activity make it a valuable subject of ongoing research. Future studies will likely focus on refining its pharmacological properties and advancing it through preclinical and clinical development stages.